Cas no 1437392-81-8 (3-Chloro-5,7-difluoro-2H-benzo[1,2,4]thiadiazine 1,1-dioxide)

• Product Name: 3-Chloro-5,7-difluoro-2H-benzo[1,2,4]thiadiazine 1,1-dioxide
• CAS No: 1437392-81-8
• MF: C₇H₃ClF₂N₂O₂S
• MW: 252.625725984573
• CID: 5209235
• Update Time: 2025-10-25

3-Chloro-5,7-difluoro-2H-benzo[1,2,4]thiadiazine 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5,7-difluoro-2H-benzo[1,2,4]thiadiazine 1,1-dioxide
• 3-Chloro-5,7-difluoro-2H-benzo[e][1,2,4]thiadiazine 1,1-dioxide

• Inchi： 1S/C7H3ClF2N2O2S/c8-7-11-6-4(10)1-3(9)2-5(6)15(13,14)12-7/h1-2H,(H,11,12)
• InChI Key： RGCMNNOSVDDVDE-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2=CC(F)=CC(F)=C2N=C(Cl)N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiadiazines Benzothiadiazines 1,2,4-benzothiadiazine-1,1-dioxides

Additional information on 3-Chloro-5,7-difluoro-2H-benzo[1,2,4]thiadiazine 1,1-dioxide

3-Chloro-5,7-difluoro-2H-benzo[1,2,4]thiadiazine 1,1-dioxide (CAS No. 1437392-81-8): A Comprehensive Overview

3-Chloro-5,7-difluoro-2H-benzo[1,2,4]thiadiazine 1,1-dioxide (CAS No. 1437392-81-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the benzothiadiazine family, known for its diverse biological activities and applications in drug discovery. The presence of chloro and fluoro substituents at positions 3, 5, and 7 enhances its reactivity and potential utility in various synthetic pathways.

The molecular structure of 3-Chloro-5,7-difluoro-2H-benzo[1,2,4]thiadiazine 1,1-dioxide features a thiadiazine ring fused with a benzene ring, which is further modified with chlorine and fluorine atoms. This unique arrangement contributes to its stability and makes it a valuable intermediate in the synthesis of more complex molecules. Researchers are particularly interested in its potential as a building block for novel therapeutics, given the increasing demand for fluorinated compounds in modern medicine.

One of the most searched topics related to this compound is its role in drug discovery and medicinal chemistry. Fluorinated compounds, such as 3-Chloro-5,7-difluoro-2H-benzo[1,2,4]thiadiazine 1,1-dioxide, are often explored for their ability to improve the pharmacokinetic properties of drugs. The incorporation of fluorine atoms can enhance metabolic stability, bioavailability, and binding affinity to target proteins. This aligns with the growing trend in pharmaceutical research to develop next-generation drugs with improved efficacy and safety profiles.

Another area of interest is the compound's potential applications in agrochemicals. The benzothiadiazine core is known to exhibit herbicidal and fungicidal activities, making it a candidate for the development of new crop protection agents. With the global push toward sustainable agriculture, researchers are investigating how 3-Chloro-5,7-difluoro-2H-benzo[1,2,4]thiadiazine 1,1-dioxide can contribute to eco-friendly pest management solutions.

From a synthetic chemistry perspective, the compound's reactivity is a hot topic. The presence of multiple halogen atoms (chloro and fluoro) offers opportunities for selective functionalization, enabling the creation of diverse derivatives. This is particularly relevant in the context of high-throughput screening and combinatorial chemistry, where researchers seek to rapidly generate and test new compounds for biological activity.

The market dynamics for 3-Chloro-5,7-difluoro-2H-benzo[1,2,4]thiadiazine 1,1-dioxide are also worth noting. As the demand for fluorinated compounds rises, suppliers and manufacturers are scaling up production to meet the needs of pharmaceutical and agrochemical industries. This compound is often listed in catalogs of specialty chemicals, and its CAS No. 1437392-81-8 serves as a unique identifier for procurement and regulatory purposes.

In summary, 3-Chloro-5,7-difluoro-2H-benzo[1,2,4]thiadiazine 1,1-dioxide is a versatile compound with significant potential in drug discovery, agrochemical development, and synthetic chemistry. Its unique structural features and reactivity make it a valuable tool for researchers aiming to address some of the most pressing challenges in modern science. As the scientific community continues to explore its applications, this compound is likely to remain a topic of interest in both academic and industrial settings.